Cas no 1600892-83-8 (1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-)
1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-
-
- Inchi: 1S/C4H3F2N3O2/c5-3(6)1-2(4(10)11)8-9-7-1/h3H,(H,10,11)(H,7,8,9)
- InChI Key: HNEKRXJHZHAXMD-UHFFFAOYSA-N
- SMILES: N1C(C(F)F)=C(C(O)=O)N=N1
1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785894-0.05g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 0.05g |
$200.0 | 2023-03-16 | |
| Enamine | EN300-785894-0.1g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 0.1g |
$298.0 | 2023-03-16 | |
| Enamine | EN300-785894-0.25g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 0.25g |
$425.0 | 2023-03-16 | |
| Enamine | EN300-785894-0.5g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 0.5g |
$668.0 | 2023-03-16 | |
| Enamine | EN300-785894-1.0g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 1.0g |
$857.0 | 2023-03-16 | |
| Enamine | EN300-785894-2.5g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 2.5g |
$1680.0 | 2023-03-16 | |
| Enamine | EN300-785894-5.0g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 5.0g |
$2485.0 | 2023-03-16 | |
| Enamine | EN300-785894-10.0g |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 10.0g |
$3683.0 | 2023-03-16 | |
| 1PlusChem | 1P027X8S-50mg |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 50mg |
$300.00 | 2024-06-20 | |
| 1PlusChem | 1P027X8S-100mg |
5-(difluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid |
1600892-83-8 | 95% | 100mg |
$418.00 | 2024-06-20 |
1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-
Recent Advances in the Study of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- (CAS: 1600892-83-8)
The compound 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- (CAS: 1600892-83-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- as a key intermediate in the synthesis of novel bioactive molecules. Its triazole core and difluoromethyl group contribute to its ability to interact with various biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic techniques, including click chemistry and fluorination strategies, to optimize the production of this compound with high yield and purity.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- exhibits potent inhibitory effects against specific enzymes involved in inflammatory and metabolic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound shows significant activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and other related disorders. Additionally, its ability to modulate reactive oxygen species (ROS) production has sparked interest in its use as an antioxidant agent.
Further investigations into the pharmacokinetic properties of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)- have revealed favorable absorption and distribution profiles in animal models. These studies, conducted by leading pharmaceutical research groups, underscore the compound's potential as a scaffold for developing orally bioavailable drugs. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently areas of active research.
Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives based on 1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to explore its applications in targeted drug delivery systems and combination therapies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics for a wide range of diseases.
1600892-83-8 (1H-1,2,3-Triazole-4-carboxylic acid, 5-(difluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)